Biotin DHPE
Overview
Description
Biotin DHPE (N-(Biotinoyl)-1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine, triethylammonium salt) is a compound that can be used to couple avidin or streptavidin to cell membranes or liposomes . It is a white solid soluble in chloroform . It is also used as a fluorescent probe for labeling phospholipids and liposomes .
Synthesis Analysis
While the exact synthesis process of Biotin DHPE is not detailed in the search results, biotin biosynthesis in general has been studied extensively. For instance, 44 biotin biosynthesis-related genes were identified from 14 eukaryotic photosynthetic algal genomes . Biotin biosynthesis-related enzymes were found to be distributed in three groups: 7-keto-8-aminopelargonic acid synthase, diaminopelargonic acid synthase/dethiobiotin synthetase, and biotin synthase .Molecular Structure Analysis
Biotin DHPE is composed of a hydrophilic head and a hydrophobic tail . It is a cell membrane-like substance that can react with Streptavidin-coated magnetic beads to form a complex attached to the surface of living cells .Chemical Reactions Analysis
In a high-performance liquid chromatography (HPLC) method for biotin analysis, biotin went through a post-column reaction to form a conjugate . In another study, Biotin-X-DHPE was introduced and coupled to Streptavidin-coated magnetic beads for use in the solution-phage bio-panning procedure .Physical And Chemical Properties Analysis
Biotin DHPE is a white solid soluble in chloroform . It acts as a coenzyme in critical biochemical processes such as gluconeogenesis, fatty acid synthesis, and amino acid metabolism .Scientific Research Applications
Protein-Ligand Binding Detection
Biotin DHPE, a derivative of biotin, has been instrumental in detecting protein-ligand binding at the liquid/solid interface. A study described a method based on the modulation of interfacial pH upon protein binding. The pH change was detected using a pH-sensitive dye doped into supported phospholipid bilayers containing biotin-cap-PE. This method was pivotal in determining equilibrium dissociation constants in protein-ligand interactions, showcasing the utility of biotin derivatives like Biotin DHPE in sensitive biochemical assays (Jung, Robison, & Cremer, 2009).
Surface Plasmon Resonance Biosensing
Biotin DHPE has also been utilized in the formation of biotin-containing phospholipid vesicle layers on self-assembled monolayers (SAMs). This application is particularly relevant in surface plasmon resonance (SPR) biosensing, a technique used for studying binding interactions. The incorporation of biotin-containing phospholipids, like Biotin DHPE, into the vesicle layers, has enabled the immobilization of biotinylated receptor proteins, enhancing the efficiency and sensitivity of SPR biosensors (Ishizuka-Katsura et al., 2008).
Mechanism of Action
Biotin DHPE can be used to couple avidin or streptavidin to cell membranes or liposomes . It is used as a fluorescent probe for labeling phospholipids and liposomes . In single molecule imaging measurements, the dynamics of Biotin-X-DHPE lipids were detected by in situ labeling with Alexa Fluor 546 .
Safety and Hazards
Future Directions
Biotin DHPE has potential applications in the field of cell panning. For instance, a semi-automated cell panning protocol was developed using Biotin-X-DHPE for efficient isolation of FGFR3-targeting antibody . This process may be a useful tool for screening biologically related antibodies that recognize natural conformational structure on cell membrane protein .
properties
CAS RN |
136235-58-0 |
|---|---|
Product Name |
Biotin DHPE |
Molecular Formula |
C53H10N40O10PS |
Molecular Weight |
1019.44 |
Origin of Product |
United States |
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